Cas no 92636-64-1 (2-Bromo-1,4-diisocyanatobenzene)

• Product Name: 2-Bromo-1,4-diisocyanatobenzene
• CAS No: 92636-64-1
• MF: C₈H₃BrN₂O₂
• MW: 239.025620698929
• CID: 2815565
• PubChem ID: 56999335
• Update Time: 2025-04-21

2-Bromo-1,4-diisocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,4-diisocyanatobenzene
• DTXSID70720026
• 92636-64-1
• SCHEMBL9630369

• Inchi： 1S/C8H3BrN2O2/c9-7-3-6(10-4-12)1-2-8(7)11-5-13/h1-3H
• InChI Key： HFPNPNDBGRRJMF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N=C=O)N=C=O

Computed Properties

• Exact Mass: 237.93779g/mol
• Monoisotopic Mass: 237.93779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes